4-Ethoxycyclohexanecarboxylic acid
Overview
Description
4-Ethoxycyclohexanecarboxylic acid is a chemical compound with the molecular formula C9H16O3 . It has a molecular weight of 172.22 . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H16O3/c1-2-12-8-5-3-7 (4-6-8)9 (10)11/h7-8H,2-6H2,1H3, (H,10,11) and the InChI key is FAPLLKWIEFADCF-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It is stored in a refrigerator .Scientific Research Applications
Synthesis of Pyrazole Derivatives
The compound 4-(ethoxycarbonyl)-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, a derivative of 4-ethoxycyclohexanecarboxylic acid, was synthesized for the development of substituted pyrazole dicarboxylic acid derivatives. These compounds have potential applications in pharmaceuticals and agrochemicals due to their structural diversity and biological activities. The synthesis involves reactions that lead to a variety of pyrazole derivatives, showcasing the versatility of this compound in synthetic organic chemistry (Kasımoğulları & Arslan, 2010).
Development of Hydrophilic Aliphatic Polyesters
In the study of hydrophilic aliphatic polyesters, new cyclic esters containing protected functional groups were synthesized from derivatives of this compound. These cyclic esters were then polymerized to produce hydrophilic aliphatic polyesters with potential biomedical applications, such as in drug delivery systems and biodegradable materials. The research demonstrates the utility of this compound derivatives in creating novel polymeric materials (Trollsås et al., 2000).
Formal [4+2] Cycloaddition Reactions
A study explored the reactivity of 3-ethoxycyclobutanones, closely related to this compound, in formal [4+2] cycloaddition reactions with silyl enol ethers, leading to the synthesis of highly oxygenated cyclohexanone derivatives. These reactions are crucial for the development of complex organic molecules with potential applications in medicinal chemistry and material science (Matsuo, Negishi, & Ishibashi, 2009).
Ring-Closing Metathesis in Organic Synthesis
Research on the ring-closing metathesis method for synthesizing a functionalized cyclohexene skeleton of GS4104 highlighted the application of this compound derivatives. This approach is advantageous for synthesizing complex molecular structures from simpler precursors, demonstrating the acid's role in innovative synthetic strategies (Cong & Yao, 2006).
Synthesis of Very Late Antigen-4 Antagonist
Another study described the synthesis of a key intermediate for a Very Late Antigen-4 (VLA-4) antagonist, showcasing an application in medicinal chemistry where derivatives of this compound serve as building blocks for bioactive molecules. This research is indicative of the compound's utility in the development of therapeutic agents (Chiba et al., 2012).
Safety and Hazards
The safety information for 4-Ethoxycyclohexanecarboxylic acid indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . The precautionary statements suggest avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-ethoxycyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O3/c1-2-12-8-5-3-7(4-6-8)9(10)11/h7-8H,2-6H2,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAPLLKWIEFADCF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CCC(CC1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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